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Compound of Interest

Compound Name: 4-Methyl-1-naphthaldehyde

Cat. No.: B157141 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Methyl-1-naphthaldehyde (CAS 33738-48-6) is a versatile synthetic intermediate with

significant potential in medicinal chemistry and materials science. This document provides a

comprehensive overview of its chemical properties, known applications, and biological

significance. While direct biological studies on 4-Methyl-1-naphthaldehyde are limited, this

guide explores the established anticancer activities of closely related naphthalene derivatives,

providing insights into potential mechanisms of action and signaling pathways. Detailed

experimental protocols for the synthesis of key derivatives are also presented, offering a

practical resource for researchers in the field.

Chemical Properties and Data
4-Methyl-1-naphthaldehyde is an aromatic aldehyde with a naphthalene core. The presence

of the aldehyde group and the methyl-substituted naphthalene ring system dictates its reactivity

and physical properties.
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Property Value Source

CAS Number 33738-48-6 N/A

Molecular Formula C₁₂H₁₀O [1]

Molecular Weight 170.21 g/mol [1]

IUPAC Name
4-methylnaphthalene-1-

carbaldehyde
N/A

Appearance
Light yellow to yellow solid-

liquid mixture
[1]

Melting Point 32-36 °C [1]

Boiling Point >230 °F N/A

SMILES Cc1ccc(C=O)c2ccccc12 N/A

InChI

InChI=1S/C12H10O/c1-9-6-7-

10(8-13)12-5-3-2-4-

11(9)12/h2-8H,1H3

N/A

Applications in Organic Synthesis
4-Methyl-1-naphthaldehyde serves as a key building block for the synthesis of more complex

organic molecules. Its aldehyde functionality makes it a suitable substrate for a variety of

chemical transformations, including condensations, oxidations, and reductions. It is particularly

noted for its use in the synthesis of heterocyclic compounds and other derivatives with potential

biological activity.[1]

Known synthetic applications include its use as a precursor for:

Methyl 2-phenyl-3-(4-methyl-1-naphthyl)propenoate

(Z/E)-2-amino-4,6-dimethyl-5-[(4-methyl-1-naphthyl)methylene]-5H-cyclopenta[b]pyridine-

3,7-dicarbonitrile

5-Substituted[2]pyrindine derivatives[2]
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Biological Activity and Potential Therapeutic Uses
While direct and extensive studies on the biological effects of 4-Methyl-1-naphthaldehyde are

not widely published, the broader class of naphthaldehyde and naphthalene derivatives has

demonstrated significant potential in medicinal chemistry, particularly as anticancer agents.[3]

Anticancer Potential: Research on related naphthaldehyde compounds suggests that they can

exhibit cytotoxic effects against various cancer cell lines.[4] For instance, copper (II) complexes

of 2-hydroxy-1-naphthaldehyde have been shown to induce apoptosis in cancer cells through

the generation of reactive oxygen species (ROS) and by causing cell cycle arrest.[2] The

cytotoxic nature of the naphthalene moiety is often attributed to its metabolites, such as

naphthalene epoxides and naphthoquinones, which can interact with cellular proteins.[3]

Derivatives of naphthaldehydes have been investigated for their antiproliferative activity against

various tumor cell lines, including those of cervical carcinoma and melanoma.[2] The structural

modifications of the naphthalene scaffold play a crucial role in determining the potency and

selectivity of these compounds.[3]

Potential Mechanisms of Action and Signaling
Pathways
Based on studies of analogous naphthalene derivatives, several signaling pathways have been

implicated in their anticancer effects. While these have not been directly confirmed for 4-
Methyl-1-naphthaldehyde, they represent plausible mechanisms that warrant investigation.

Potential Signaling Pathways:

CREB Signaling Pathway: Some naphthalene analogs have been shown to interfere with the

CREB (cAMP response element-binding protein) signaling pathway, which is crucial for

cancer cell proliferation and survival.[1]

IL-6/JAK2/STAT3 Signaling Pathway: Naphthalene-sulfonamide hybrids have demonstrated

the ability to downregulate the IL-6/JAK2/STAT3 pathway, a key cascade in promoting tumor

growth and inflammation in breast cancer cells.[1]
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MAPK Signaling Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway is a

central regulator of cell growth and proliferation and is often dysregulated in cancer. Natural

products containing naphthalene-like structures have been shown to modulate this pathway.

[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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